
Technical Guide: Butane-1-sulfonate Safety,
Handling, and Impurity Control

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Butane-1-sulfonate

Cat. No.: B1229382

Get Quote

Executive Summary & Chemical Identity
In pharmaceutical development, "Butane-1-sulfonate" refers to two distinct contexts with

vastly different safety profiles:

The Reagent (Sodium 1-butanesulfonate): A common ion-pairing agent used in High-

Performance Liquid Chromatography (HPLC) for analyzing basic analytes (peptides,

amines). It is generally an irritant.

The Impurity (Alkyl Butane-1-sulfonates): A class of Potentially Genotoxic Impurities (PGIs)

that can form if butane-1-sulfonic acid is used in the presence of alcohols during synthesis.

These are strictly regulated under ICH M7.

This guide provides a dual-track safety protocol: Standard Operating Procedures (SOPs) for

handling the laboratory reagent and Risk Mitigation Strategies for preventing/detecting

genotoxic esters in Drug Substances.

Chemical Identification Table
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Property
Sodium 1-

butanesulfonate

(Reagent)

1-Butanesulfonic

Acid (Precursor)

Methyl 1-

butanesulfonate

(PGI)

CAS No. 2386-54-1 303-34-4
2386-47-2 (General

Alkyl)

Physical State
White Crystalline

Powder
Viscous Liquid Liquid

Primary Hazard
Irritant

(Skin/Eye/Resp)

Corrosive (Skin

Burns)

Genotoxic /

Carcinogenic

Signal Word WARNING DANGER DANGER

Role
HPLC Ion-Pairing

Agent
Synthesis Reagent Unwanted Impurity

Part 1: Sodium 1-butanesulfonate (Reagent)
Handling
Context: Routine use in Quality Control (QC) and Analytical Development labs.

Hazard Identification (GHS Classification)
According to 29 CFR 1910.1200 (OSHA HCS) and EC No 1272/2008 (CLP):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Critical Handling Protocols
Objective: Prevent mucosal irritation and particulate inhalation.

A. Engineering Controls
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Powder Handling: All weighing of solid Sodium 1-butanesulfonate >10g must be performed

inside a Chemical Fume Hood or a Powder Containment Balance Enclosure.

Ventilation: Ensure laboratory air change rates >10 ACH (Air Changes per Hour).

B. Personal Protective Equipment (PPE) Matrix
Respiratory: If handling open powder outside a hood (not recommended), use N95/P2

particulate respirator.

Ocular:Chemical Safety Goggles (ANSI Z87.1). Standard safety glasses are insufficient due

to fine dust migration.

Dermal:Nitrile Gloves (0.11 mm thickness).

Breakthrough Time: >480 min (Solid state).

Glove Change: Immediately if wetted with aqueous solution.

C. Spillage & Disposal Workflow
Scenario: 500g bottle spill on benchtop.

Evacuate: Clear immediate area of personnel to avoid dust inhalation.

PPE Up: Don N95 respirator and double nitrile gloves.

Contain: Cover spill with damp paper towels to suppress dust generation. DO NOT dry

sweep.

Clean: Scoop wet slurry into a chemical waste container. Wipe surface with 70%

Isopropanol.

Disposal: Classify as Non-Hazardous Chemical Waste (unless mixed with organic solvents).

Visualization: Handling Decision Tree
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Task: Handle Sodium 1-butanesulfonate

Physical State?

Solid Powder

Weighing/Dispensing

Aqueous Solution

HPLC Mobile Phase

REQUIRED: Fume Hood / Enclosure

Dust Hazard

Standard Benchtop Allowed

Low Volatility

PPE: Nitrile Gloves + Goggles + N95 (if open) PPE: Nitrile Gloves + Safety Glasses

Click to download full resolution via product page

Figure 1: Decision matrix for handling Sodium 1-butanesulfonate based on physical state.

Part 2: The Hidden Hazard (Genotoxic Impurities)
Context: Drug Substance Synthesis & Process Chemistry.[1] Risk: The formation of Alkyl

Butane-1-sulfonates (e.g., Methyl butane-1-sulfonate).

Mechanism of Formation
If Butane-1-sulfonic acid is used as a reagent (or formed in situ) in the presence of lower

alcohols (Methanol, Ethanol, Isopropanol), esterification can occur:

Toxicity: These esters are direct-acting alkylating agents (mutagens) capable of modifying

DNA bases (e.g., guanine alkylation).[2]
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Regulatory Limit (ICH M7): The default Threshold of Toxicological Concern (TTC) is 1.5 µ

g/day for lifetime exposure.

Risk Mitigation Strategy (ICH M7)
Researchers must perform a Purge Factor Analysis if sulfonic acids and alcohols co-exist in the

synthetic route.

Avoidance: Replace Methanol/Ethanol with non-hydroxylic solvents (e.g., Acetonitrile, THF)

in the step involving sulfonic acid.

Quenching: Ensure excess base is present to neutralize the acid immediately, preventing

esterification.

Testing: If risk cannot be ruled out by chemistry, analytical testing is mandatory.

Method: GC-MS or LC-MS/MS.

LOD Requirement: Typically < 1 ppm (depending on dose).

Visualization: Impurity Control Workflow

Synthesis Step
(Sulfonic Acid Used) Is Alcohol Solvent Present?

HIGH RISK:
Potential Ester FormationYes (MeOH, EtOH)
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Click to download full resolution via product page

Figure 2: Risk assessment workflow for Alkyl Sulfonate impurities under ICH M7 guidelines.

Emergency Response & Toxicology Data
Toxicological Summary
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Endpoint
Sodium 1-butanesulfonate
(Salt)

Alkyl Butane-1-sulfonates
(Esters)

Acute Oral Tox (LD50) >2000 mg/kg (Rat) [1] ~200-400 mg/kg (Est.)

Skin Corrosion Irritant (Cat 2) Corrosive / Irritant

Genotoxicity (Ames) Negative POSITIVE (Class 1 Mutagen)

Carcinogenicity No evidence Suspected Human Carcinogen

First Aid Protocols
Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Consult an ophthalmologist if irritation persists.

Skin Contact: Wash with soap and water. If redness occurs, seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Storage and Stability
Hygroscopicity: Sodium 1-butanesulfonate is slightly hygroscopic. Store in a tightly closed

container in a desiccator or dry cabinet. Moisture absorption leads to clumping, which affects

weighing accuracy for HPLC buffer preparation.

Incompatibilities: Strong oxidizing agents.

Shelf Life: Typically 2-3 years if stored at room temperature (15-25°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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